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Compound of Interest

Compound Name: 4-(3-Methylphenyl)piperidine

Cat. No.: B047089

An In-depth Technical Guide to the Physical
Properties of 4-(3-Methylphenyl)piperidine

For the attention of: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 4-(3-
Methylphenyl)piperidine, a compound of significant interest in medicinal chemistry and drug
development. This document moves beyond a simple recitation of data, offering in-depth
procedural guidance and the scientific rationale behind the experimental determination of these
properties. The methodologies described herein are designed to ensure scientific rigor and
data integrity, reflecting best practices in the field.

Introduction: The Significance of 4-(3-
Methylphenyl)piperidine

The 4-arylpiperidine scaffold is a cornerstone in modern pharmacology, forming the structural
basis for a wide array of therapeutic agents. 4-(3-Methylphenyl)piperidine, with its
characteristic substitution on the phenyl ring, presents a unique profile for molecular interaction
and metabolic stability. A thorough understanding of its fundamental physical properties, such
as melting and boiling points, is a critical prerequisite for its synthesis, purification, formulation,
and quality control in any drug discovery and development pipeline. These parameters provide
insights into the compound's purity, stability, and intermolecular forces.
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Core Physical Properties of 4-(3-
Methylphenyl)piperidine

The physical state and phase transition temperatures are fundamental characteristics of any
chemical compound. For 4-(3-Methylphenyl)piperidine, these properties are summarized

below.
Property Value Source(s)
) Pale-yellow to Yellow-brown
Physical Form ) [1]
Solid
Boiling Point 279 °C [2][3]
Not widely reported,;
Melting Point experimental determination

required.

While the boiling point is established in the literature, an experimentally determined melting
point for 4-(3-Methylphenyl)piperidine is not readily available. The description of the
compound as a solid at room temperature confirms the existence of a melting point.[1] The
absence of a reported value in public databases necessitates its empirical determination, a
procedure for which is detailed in the subsequent sections of this guide.

Experimental Determination of Physical Properties

The following sections provide detailed, step-by-step protocols for the accurate determination
of the melting and boiling points of 4-(3-Methylphenyl)piperidine. These protocols are
designed to be self-validating, incorporating best practices to ensure the reliability of the
obtained data.

Melting Point Determination

The melting point of a solid is the temperature at which it transitions from the solid to the liquid
phase. For a pure crystalline compound, this transition occurs over a narrow temperature
range. The presence of impurities typically leads to a depression and broadening of the melting
point range.
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This method is a widely accepted and accurate technique for determining the melting point of a
crystalline solid.

e Sample Preparation:

o Ensure the 4-(3-Methylphenyl)piperidine sample is pure and dry. If necessary,
recrystallize the compound from a suitable solvent and dry it under a vacuum.

o Finely powder a small amount of the crystalline sample using a mortar and pestle.
e Capillary Tube Loading:
o Take a capillary melting point tube, sealed at one end.

o Press the open end of the capillary tube into the powdered sample, forcing a small amount
of the solid into the tube.

o Tap the sealed end of the tube gently on a hard surface to pack the sample into the
bottom. The packed sample height should be approximately 2-3 mm.

e Melting Point Apparatus Setup:
o Use a calibrated digital melting point apparatus.
o Place the loaded capillary tube into the sample holder of the apparatus.

o Set the apparatus to heat at a rapid rate (e.g., 10-15 °C/minute) to obtain a preliminary,
approximate melting range.

o Approximate Melting Point Determination:
o Observe the sample through the magnifying lens.

o Record the temperature at which the first drop of liquid appears (the onset of melting) and
the temperature at which the entire sample becomes a clear liquid (the completion of
melting). This provides a rough melting range.

e Accurate Melting Point Determination:
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o Allow the apparatus to cool down to at least 20 °C below the approximate melting point.
o Prepare a new capillary tube with the sample.

o Set the heating rate to a much slower value, typically 1-2 °C/minute, as the temperature
approaches the expected melting point.

o Carefully observe and record the temperatures for the onset and completion of melting.
The reported melting point should be this narrow range.

Diagram of the Melting Point Determination Workflow
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Caption: Workflow for Melting Point Determination.

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure
surrounding the liquid, and the liquid changes into a vapor.

The Thiele tube method is a classic and effective technique for determining the boiling point of
a small amount of liquid.

e Apparatus Setup:
o Securely clamp a Thiele tube to a retort stand.

o Fill the Thiele tube with a high-boiling, inert liquid (e.g., mineral oil or silicone oil) to a level
just above the side-arm.
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o Attach a small test tube (fusion tube) to a thermometer using a rubber band or a small
piece of wire. The bulb of the thermometer should be level with the bottom of the fusion
tube.

o Sample and Capillary Preparation:
o Place a few drops of 4-(3-Methylphenyl)piperidine into the fusion tube.
o Take a capillary tube and seal one end by heating it in a flame.

o Place the sealed capillary tube, open end down, into the fusion tube containing the
sample.

e Heating and Observation:

o Immerse the thermometer and fusion tube assembly into the oil in the Thiele tube,
ensuring the sample is below the oil level.

o Gently heat the side arm of the Thiele tube with a Bunsen burner using a low flame. The
convection currents in the oil will ensure uniform heating.

o As the temperature rises, a stream of bubbles will emerge from the open end of the
capillary tube.

» Boiling Point Recording:

o Continue gentle heating until a rapid and continuous stream of bubbles escapes from the
capillary tube.

o Turn off the heat and allow the apparatus to cool slowly.

o The boiling point is the temperature at which the stream of bubbles stops, and the liquid
just begins to enter the capillary tube. Record this temperature.

Diagram of the Boiling Point Determination Workflow
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Caption: Workflow for Boiling Point Determination.

Conclusion

The accurate determination of physical properties such as melting and boiling points is a
fundamental aspect of chemical research and development. For 4-(3-
Methylphenyl)piperidine, while the boiling point is documented, the melting point requires
experimental determination. The protocols outlined in this guide provide a robust framework for
obtaining reliable data for this and other novel compounds. Adherence to these methodologies
will ensure the generation of high-quality, reproducible data, which is essential for advancing
research and development efforts in the pharmaceutical sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Physical properties like melting point and boiling point
of 4-(3-Methylphenyl)piperidine]. BenchChem, [2026]. [Online PDF]. Available at:

[https://www.benchchem.com/product/b047089#physical-properties-like-melting-point-and-
boiling-point-of-4-3-methylphenyl-piperidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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